Cas no 198895-61-3 (tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate)

Tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its piperidine and ester functional groups. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating selective reactions under mild conditions. The α,β-unsaturated ester moiety offers reactivity for conjugate additions or further derivatization, making it useful in pharmaceutical and agrochemical applications. Its well-defined stereochemistry (E-configuration) ensures predictable reactivity in cross-coupling or cyclization reactions. The compound’s balanced lipophilicity and solubility in common organic solvents streamline purification and handling. Suitable for multistep syntheses, it serves as a key building block for nitrogen-containing heterocycles and bioactive molecules.
tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate structure
198895-61-3 structure
Product Name:tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate
CAS No:198895-61-3
MF:C15H25NO4
MW:283.363304853439
CID:908593
PubChem ID:17749898
Update Time:2025-11-04

tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • n-boc-4-(2-ethoxycarbonyl-vinyl)-piperidine
    • N-Boc-(2-Ethoxycarbonyl-vinyl)-piperidine)
    • (E)-tert-butyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate
    • Ethyl E-N-BOC-Piperidin-4-ylacrylate
    • tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate
    • tert-Butyl (E)-4-(3-ethoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate
    • 198895-61-3
    • EthylE-N-BOC-Piperidin-4-ylacrylate
    • N-BOC-4-(2-ETHOXYCARBONYL-VINYL)PIPERIDINE
    • tert-butyl (E)-4-(2-ethoxycarbonylvinyl)piperidine-1-carboxylate
    • AKOS015897942
    • DTXSID60590058
    • 1-Boc-4-(2-Ethoxycarbonylvinyl)piperidine
    • MFCD08706008
    • F75634
    • XOSLGZABCJLALW-VOTSOKGWSA-N
    • (E)-tert-butyl 4-(3-ethoxy-3-oxoprop-1-enyl)piperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propen-1-yl]-, 1,1-dimethylethyl ester
    • CS-0207744
    • EN300-1455965
    • SCHEMBL420877
    • YHA89561
    • J-012845
    • tert-butyl 4-[(E)-3-ethoxy-3-oxoprop-1-enyl]piperidine-1-carboxylate
    • A814038
    • (E)-tert-Butyl4-(3-ethoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate
    • BS-21926
    • 162504-86-1
    • Inchi: 1S/C15H25NO4/c1-5-19-13(17)7-6-12-8-10-16(11-9-12)14(18)20-15(2,3)4/h6-7,12H,5,8-11H2,1-4H3/b7-6+
    • InChI Key: XOSLGZABCJLALW-VOTSOKGWSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(/C=C/C(=O)OCC)CC1)=O

Computed Properties

  • Exact Mass: 283.17800
  • Monoisotopic Mass: 283.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 55.84000
  • LogP: 2.69070

tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate Production Method

tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate Related Literature

Additional information on tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate

tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate, commonly referred to by its CAS number 198895-61-3, is a complex organic compound with significant applications in the field of organic chemistry. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group and an ethoxy-substituted acryloyl group. The compound's structure is further defined by the (1E) configuration of the double bond in the acryloyl moiety, which plays a crucial role in its chemical reactivity and biological activity.

The synthesis of tert-butyl 4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]piperidine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation. The tert-butyl group serves as a protecting group for the piperidine ring during the synthesis process, ensuring the stability of the intermediate compounds. The ethoxy group in the acryloyl moiety is introduced via an alkoxylation reaction, which is typically carried out under basic conditions to ensure optimal yields.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery and materials science. In drug discovery, the compound has shown promise as a lead molecule for the development of new therapeutic agents targeting specific biological pathways. The piperidine ring, a common structural motif in many bioactive compounds, contributes to the molecule's ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. The acryloyl group, on the other hand, introduces additional functionality, such as conjugation and electrophilicity, which can be exploited in designing drugs with enhanced pharmacokinetic properties.

In materials science, tert-butyl 4-(acryloyl)piperidine derivatives have been investigated for their potential as precursors in polymer synthesis. The compound's reactivity under free radical polymerization conditions makes it a valuable building block for constructing functional polymers with tailored properties. For instance, the incorporation of this compound into polymer networks has been shown to improve mechanical strength and thermal stability, making it suitable for applications in high-performance materials.

The compound's structure also lends itself to various post-synthetic modifications. For example, the tert-butyl group can be selectively removed under acidic or enzymatic conditions to generate piperidine derivatives with different substituents. This level of versatility makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening campaigns.

From an environmental perspective, researchers have been exploring green chemistry approaches to synthesize tert-butyl 4-(acryloyl)piperidine. These methods often involve the use of biocatalysts or solvent-free reaction conditions to minimize waste and reduce the environmental footprint of production processes. Such sustainable practices are increasingly being adopted in the chemical industry as part of broader efforts to promote eco-friendly manufacturing.

In conclusion, tert-butyl 4-(acryloyl)piperidine (CAS No. 1988956) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern chemistry.

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